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Introduction

Creatine alpha-ketoglutarate (Creatine AKG) is a molecule that combines creatine with alpha-
ketoglutarate (AKG). Theoretically, this salt is suggested to enhance creatine's bioavailability
and provide additional ergogenic benefits due to the role of AKG in the Krebs cycle. However,
the scientific evidence supporting these claims is limited and faces a significant challenge in
terms of reproducibility, as there is a notable lack of studies replicating initial findings or
investigating Creatine AKG as a standalone supplement. This guide provides a comparative
analysis of the available research, with a focus on the data from the most cited study in this
area, and compares it to the well-established effects of creatine monohydrate.

Data Presentation: A Comparative Analysis of
Performance Metrics

The primary human study investigating a supplement containing creatine and a form of AKG
was conducted by Little et al. (2008). It is crucial to note that this study did not investigate
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Creatine AKG in isolation but rather a commercial supplement blend containing creatine,

arginine alpha-ketoglutarate (A-AKG), and other ingredients. The findings of this study are

summarized below in comparison to creatine monohydrate and a placebo.

Table 1: Comparison of Performance and Body Composition Changes

Creatine + A-AKG Creatine

Parameter Placebo
Blend Monohydrate
No significant change
Bench Press 1 12.4% (from 30.9 to 1 11.9% (from 27.6 to
- (26.8 to 27.1 reps)[1]
Repetitions (3 sets) 34.9 reps)[1][2] 31.0 reps)[1][2] 2]
Peak Power Output 1 7.1% (from 741 to No significant change No significant change
(Wingate Test) 794 W)[1][2] (722 to 730 W)[1][2] (696 to 705 W)[1][2]
Average Power No significant No significant No significant
Output (Wingate Test)  change[1][2] change[1][2] change[1][2]
No significant 1 1.5% (from 79.9 to No significant
Total Body Mass
change[1][2] 81.1 kg)[1][2] change[1][2]

Experimental Protocols
Study Design: Little et al. (2008)[1][2]

o Objective: To compare a commercial dietary supplement containing creatine, A-AKG, and

other ingredients with creatine alone and a placebo on exercise performance and body

composition.

o Participants: 35 healthy men with resistance training experience.

e Supplementation Protocol:

o Creatine + A-AKG Group (n=12): Received a supplement providing 0.1 g/kg/day of

creatine and 0.075 g/kg/day of A-AKG. The commercial supplement also contained

glutamine, taurine, branched-chain amino acids, and medium-chain triglycerides.

o Creatine Group (n=11): Received 0.1 g/kg/day of creatine monohydrate.
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o Placebo Group (n=12): Received a sucrose-based fruit punch.
o Duration: 10 days.
e Performance Testing:

o Muscle Endurance: Total number of repetitions performed over three sets of the bench
press exercise.

o Anaerobic Power: Three repeated Wingate cycling tests to measure peak and average

power output.

e Body Composition: Assessed before and after the supplementation period.

Mandatory Visualization
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Participant Recruitment

35 Resistance-Trained Men

Randomization

Randomized, Double-Blind Assignment

Supplementation Groups (10 days)
\ 4 \ 4 Y

Creatine + A-AKG Blend (n=12) Creatine Monohydrate (n=11) Placebo (n=12)
0.1 g/kg/day Cr + 0.075 g/kg/day A-AKG 0.1 g/kg/day Sucrose

J’erformance& Body Composition Testing

Post-Supplementation Testing Pre-Supplementation Testing
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Observed Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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